Cas no 1779694-84-6 (4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione)

• Product Name: 4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione
• CAS No: 1779694-84-6
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5697424
• PubChem ID: 105457799
• Update Time: 2025-10-28

4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-oxa-8-thiaspiro[4.5]decane 8,8-dioxide
• 1779694-84-6
• 4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione
• EN300-744231
• 1-Oxa-8-thiaspiro[4.5]decan-4-amine, 8,8-dioxide

• Inchi： 1S/C8H15NO3S/c9-7-1-4-12-8(7)2-5-13(10,11)6-3-8/h7H,1-6,9H2
• InChI Key： WSUWPFOSUUOYJE-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)C(CCO2)N)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 427.9±45.0 °C(Predicted)
• pka: 7.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione

Recent Advances in the Study of 4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione (CAS: 1779694-84-6)

The compound 4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione (CAS: 1779694-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its fused oxathiazine-dione and aminocyclohexane moieties, presents a promising scaffold for drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 1779694-84-6. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable, three-step synthesis starting from commercially available cyclohexanone derivatives, achieving an overall yield of 42%. Key innovations included the use of a catalytic asymmetric aminohydroxylation to introduce the amino group with high enantioselectivity (>95% ee), followed by a novel thia-Michael/cyclization cascade to construct the spiro core.

Biological evaluations have revealed intriguing pharmacological properties. In vitro screening against a panel of 320 kinases identified 4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione as a selective inhibitor of PIM kinases (IC50 = 38 nM for PIM1), with >100-fold selectivity over other serine/threonine kinases. Molecular docking studies suggest the spirocyclic structure induces a unique binding mode in the ATP pocket, explaining this remarkable selectivity. These findings were recently validated in a Nature Chemical Biology report demonstrating potent anti-proliferative effects in PIM-dependent hematological cancer cell lines.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have explored derivatives of 1779694-84-6, revealing that: (1) the 4-amino group is critical for kinase binding, (2) the spiro junction maintains optimal ring strain for target engagement, and (3) modifications at the 1-oxa position can modulate solubility without compromising potency. These insights are guiding the development of next-generation analogs with improved pharmacokinetic properties.

Emerging applications extend beyond oncology. A recent ACS Chemical Neuroscience publication reported that 4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione shows nanomolar affinity for the σ-2 receptor (Ki = 6.2 nM), suggesting potential in neurodegenerative disease modulation. Additionally, its unique sp3-rich character makes it an attractive fragment for PROTAC design, as demonstrated in a 2024 Chemical Communications paper where it served as the warhead in a successful BRD4 degrader.

Future research directions include: (1) comprehensive ADMET profiling of lead compounds, (2) exploration of combination therapies with existing PIM inhibitors, and (3) development of radiolabeled versions for target engagement studies. The compound's patent landscape is rapidly evolving, with three new patent applications filed in Q1 2024 covering crystalline forms and prodrug derivatives.

In conclusion, 4-Amino-1-oxa-8lambda6-thiaspiro[4.5]decane-8,8-dione represents a versatile scaffold with demonstrated potential across multiple therapeutic areas. Its unique structural features continue to inspire innovative synthetic strategies and biological applications, positioning it as a compound of significant interest in contemporary drug discovery efforts.